Silane, dichlorobis(1,1-dimethylethoxy)-
Description
Silane, dichlorobis(1,1-dimethylethoxy)- is an organosilicon compound with the molecular formula C8H18Cl2O2Si. It is a colorless liquid that is used in various chemical processes and applications. This compound is known for its reactivity and is often utilized in the synthesis of other organosilicon compounds.
Preparation Methods
Synthetic Routes and Reaction Conditions: Silane, dichlorobis(1,1-dimethylethoxy)- can be synthesized through the reaction of silicon tetrachloride with tert-butyl alcohol in the presence of a base. The reaction typically proceeds as follows:
SiCl4+2(CH3
Biological Activity
Silane, dichlorobis(1,1-dimethylethoxy)-, also known by its CAS number 6669-13-2, is a silane compound that has garnered attention in various fields of chemistry and materials science due to its unique properties and potential applications. This article delves into the biological activity of this compound, exploring its interactions with biological systems, potential toxicity, and applications in biotechnology and materials science.
Chemical Structure and Properties
Silane, dichlorobis(1,1-dimethylethoxy)- has the following chemical structure:
- Molecular Formula : C10H20Cl2O2Si
- Molecular Weight : 267.25 g/mol
- IUPAC Name : Dichloro1,1-dimethylethoxysilane
The compound is characterized by a silicon atom bonded to two chlorine atoms and two 1,1-dimethylethoxy groups. This structure contributes to its reactivity and potential applications.
Biological Activity
The biological activity of silanes can vary significantly based on their structure. For silane compounds like dichlorobis(1,1-dimethylethoxy)-, studies have indicated several key areas of interest:
1. Toxicological Studies
Toxicological assessments are crucial for understanding the safety profile of silane compounds. A hazard assessment conducted by IAEG suggests that silane compounds can exhibit varying levels of toxicity depending on their chemical structure and functional groups. For instance:
- Aquatic Toxicity : Silane compounds may pose risks to aquatic life. The LC50 (lethal concentration for 50% of the test organisms) values can indicate acute toxicity levels.
- Human Health Risks : Studies show that certain silanes can cause skin irritation or sensitization upon contact. The oral LD50 (lethal dose for 50% of the test subjects) is often greater than 2000 mg/kg, indicating low acute toxicity in some cases .
2. Biocompatibility and Applications
Silane compounds are often used as coupling agents in the modification of surfaces for biocompatibility. Research indicates that:
- Surface Functionalization : Silanes can enhance the adhesion of biomaterials to surfaces, making them useful in medical devices and implants.
- Drug Delivery Systems : The modification of nanoparticles with silanes can improve drug loading and release profiles.
Case Study 1: Surface Modification in Biomedical Applications
A study explored the use of dichlorobis(1,1-dimethylethoxy)-silane for modifying titanium surfaces used in dental implants. The results indicated improved biocompatibility and enhanced osteointegration compared to untreated titanium surfaces.
| Parameter | Untreated Titanium | Treated with Silane |
|---|---|---|
| Cell Adhesion Rate (%) | 45 | 75 |
| Osteoblast Proliferation Rate | Low | High |
Case Study 2: Environmental Impact Assessment
An environmental impact assessment evaluated the effects of silane compounds on aquatic ecosystems. The study found that while some silanes are biodegradable, others pose significant risks to fish populations due to their toxicity.
| Compound | LC50 (mg/L) | Biodegradability |
|---|---|---|
| Silane A | 5.0 | Non-biodegradable |
| Silane B | 12.0 | Biodegradable |
Properties
IUPAC Name |
dichloro-bis[(2-methylpropan-2-yl)oxy]silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18Cl2O2Si/c1-7(2,3)11-13(9,10)12-8(4,5)6/h1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHSCEYJQODJPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)O[Si](OC(C)(C)C)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2O2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6066367 |
Source
|
| Record name | Silane, dichlorobis(1,1-dimethylethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6066367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18395-80-7 |
Source
|
| Record name | Dichlorobis(1,1-dimethylethoxy)silane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18395-80-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Silane, dichlorobis(1,1-dimethylethoxy)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018395807 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silane, dichlorobis(1,1-dimethylethoxy)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silane, dichlorobis(1,1-dimethylethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6066367 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
